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Compound of Interest

Compound Name: cis-Vaccenyl acetate

Cat. No.: B012061 Get Quote

Essential Safety and Handling Guide for cis-
Vaccenyl Acetate
This document provides crucial safety protocols, handling procedures, and disposal guidelines

for cis-Vaccenyl acetate. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Immediate Safety and Personal Protective Equipment
(PPE)
When handling cis-Vaccenyl acetate, appropriate personal protective equipment is mandatory

to minimize exposure and ensure personal safety. The substance is a highly flammable liquid

and vapor that causes serious eye irritation and may be harmful if swallowed, inhaled, or in

contact with skin.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection: Always wear chemical safety goggles or a face shield to protect

against splashes and vapors.[2] Standard safety glasses do not provide adequate protection.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber, butyl rubber) are required.[3] Never

wear leather or cloth gloves. Inspect gloves for any signs of degradation or punctures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b012061?utm_src=pdf-interest
https://www.benchchem.com/product/b012061?utm_src=pdf-body
https://www.benchchem.com/product/b012061?utm_src=pdf-body
https://www.benchchem.com/product/b012061?utm_src=pdf-body
https://www.benchchem.com/product/b012061?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10010101m.pdf
https://www.keyorganics.net/app/uploads/sds/TS-07659_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/TS-07659_SDS.pdf
https://agsci.oregonstate.edu/sites/agscid7/files/ag-ed-sci/or_osha_ppe.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


before use.

Lab Coat/Protective Clothing: A flame-retardant and anti-static lab coat or protective suit

should be worn to prevent skin contact. Ensure clothing provides full coverage of arms

and legs.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling vapors.[2] If vapors or aerosols are likely to be generated and

ventilation is inadequate, a suitable respirator is required.

Chemical and Physical Properties
A summary of the key quantitative data for cis-Vaccenyl acetate is provided below.

Property Value Source

Molecular Formula C₂₀H₃₈O₂ [4][5]

Molecular Weight 310.51 g/mol [5][6]

CAS Number 6186-98-7 [4][5]

Physical State
Liquid (Supplied as a solution

in ethanol or oil)
[7][8]

Known Hazards

Highly Flammable Liquid and

Vapor (H225), Causes Serious

Eye Irritation (H319), Harmful if

Swallowed (H302), Harmful in

Contact with Skin (H312),

Harmful if Inhaled (H332)

[1][2]

Operational Plans: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the stability of

cis-Vaccenyl acetate and ensuring a safe laboratory environment.

Safe Handling Protocol
Preparation:
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Before handling, review the Safety Data Sheet (SDS).[7]

Ensure a chemical fume hood is operational and an emergency eyewash station and

safety shower are accessible.[9]

Prepare all necessary equipment and materials to minimize movement and potential for

spills.

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Handling:

Conduct all work within a certified chemical fume hood.

Use only non-sparking tools to avoid ignition sources.[1]

Keep the container tightly closed when not in use.[1][2]

Avoid breathing vapors or mists.[2]

Prevent contact with skin and eyes by wearing the appropriate PPE.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[7]

Clean the work area and decontaminate any equipment used.

Store the chemical in its original, tightly sealed container in the designated storage

location.

Storage Requirements
Store in a cool, well-ventilated area away from ignition sources.[1][2]

For long-term stability, store at -20°C.[7]
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Keep containers tightly closed to prevent evaporation and contamination.[2]

Avoid contact with strong acids, bases, and oxidizing agents.[2]

Emergency and Disposal Plans
First Aid Procedures
Immediate action is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[10][11] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention.[2]

Skin Contact

Remove all contaminated clothing immediately.

[2] Wash the affected area thoroughly with soap

and plenty of water.[2][12] If irritation persists,

seek medical attention.[2]

Inhalation

Move the individual to fresh air at once.[12] If

breathing is difficult or has stopped, provide

artificial respiration.[12] Seek immediate medical

attention.[2]

Ingestion

Do not induce vomiting.[2] If the person is

conscious, rinse their mouth thoroughly with

water.[2] Seek immediate medical attention.[2]

[12]

Disposal Plan
Chemical Waste: Dispose of unused cis-Vaccenyl acetate and solutions containing the

chemical as hazardous waste. Follow all local, state, and federal regulations. Do not dispose

of it down the drain.
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Contaminated Materials: Any materials, such as gloves, paper towels, or pipette tips, that

come into direct contact with cis-Vaccenyl acetate should be considered hazardous waste.

[13] Place them in a sealed, labeled container for proper disposal by your institution's

environmental health and safety department.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of cis-Vaccenyl
acetate, from preparation to disposal.
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Start: Obtain cis-Vaccenyl Acetate

1. Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

End of Operation:
Clean Workspace

Dispose of Waste

Segregate waste

2. Handling
- Work in Fume Hood

- Use Grounded Equipment
- Avoid Inhalation/Contact

Proceed with caution

After completing work

3. Storage
- Tightly Closed Container

- Cool, Ventilated Area
- Store at -20°C

Store unused chemical

Emergency Procedure
(Spill or Exposure)

Administer First Aid
- Eyewash/Shower

- Seek Medical Attention

Follow protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of cis-Vaccenyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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